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Compound of Interest

Compound Name: Tributyl(iodomethyl)stannane

Cat. No.: B1310542 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

reactive and potentially hazardous chemical reagents is paramount. This guide provides a

comprehensive overview of the safety and handling precautions for

Tributyl(iodomethyl)stannane, a versatile reagent in organic synthesis. The information

presented is compiled from safety data sheets of structurally similar organotin compounds and

established experimental protocols.

Chemical Identification and Physical Properties
Tributyl(iodomethyl)stannane is an organotin compound with the chemical formula

C13H29ISn.[1] Due to its chemical nature, it is generally soluble in organic solvents such as

toluene, dichloromethane, and chloroform, but insoluble in water.[2]

Table 1: Physical and Chemical Properties
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Property Value Reference

Chemical Formula C13H29ISn [1]

Molecular Weight 430.97 g/mol [1]

Appearance Colorless liquid [1]

Purity Typically >95% [1][3]

Solubility
Soluble in organic solvents,

insoluble in water.
[2]

Hazard Identification and Toxicological Information
Organotin compounds, as a class, are known for their toxicity.[4][5] Tributyltin compounds, in

particular, can be hazardous through various routes of exposure.

Table 2: GHS Hazard Statements for Structurally Similar Tributyltin Compounds
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Hazard Statement Description Reference

H301 Toxic if swallowed [6][7]

H312 Harmful in contact with skin [6][7]

H315 Causes skin irritation [6][7]

H317
May cause an allergic skin

reaction

H318 / H319
Causes serious eye damage /

Causes serious eye irritation
[6][7]

H332 Harmful if inhaled [7]

H360
May damage fertility or the

unborn child
[6]

H372

Causes damage to organs

through prolonged or repeated

exposure

[6][7]

H410
Very toxic to aquatic life with

long lasting effects
[7]

Toxicological Summary:

Acute Toxicity: Toxic if swallowed and harmful in contact with skin or if inhaled.[6][7]

Skin and Eye Irritation: Causes skin irritation and serious eye irritation or damage.[6][7]

Chronic Health Effects: May cause damage to organs through prolonged or repeated

exposure.[6] There is also a risk of damage to fertility or an unborn child.[6]

Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[7]

Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment should be worn when

handling Tributyl(iodomethyl)stannane.
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Table 3: Recommended Personal Protective Equipment (PPE)

PPE Type Specification Rationale Reference

Hand Protection

Chemically resistant

gloves (e.g., PVC,

Butyl rubber,

Neoprene).

To prevent skin

contact.
[8][9]

Eye Protection

Tightly fitting safety

goggles with side-

shields or a face

shield.

To protect eyes from

splashes.
[8][10][11]

Skin and Body

Protection

Laboratory coat, long-

sleeved clothing, and

appropriate chemical-

resistant apron.

To prevent skin

contamination.
[6][8][10]

Respiratory Protection

Use in a well-

ventilated area or

under a chemical

fume hood. If

exposure limits may

be exceeded, a

NIOSH/MSHA

approved respirator

with an organic vapor

cartridge is

recommended.

To prevent inhalation

of vapors.
[6][8][10][11]

Safe Handling and Storage
Proper handling and storage procedures are crucial to ensure safety and maintain the integrity

of the reagent.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[6][10]
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Avoid all personal contact, including inhalation of vapors and contact with skin and eyes.[8]

[10]

Do not eat, drink, or smoke when using this product.[7][11]

Wash hands thoroughly after handling.[10][11]

Keep away from heat, sparks, and open flames.[11]

Storage:

Store in original, tightly sealed containers.[8]

Keep in a dry, cool, and well-ventilated place.[6][11] A storage temperature of 0-8 °C is

recommended.[1]

Tributyl(iodomethyl)stannane can decompose over time at ambient temperature. For

longer-term storage, it is recommended to store it as a degassed 1 M solution in hexanes at

-10 °C.[3][12]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[8][13]

First Aid Measures
In case of exposure, immediate action is necessary.

Table 4: First Aid Procedures
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Exposure Route First Aid Measures Reference

Skin Contact

Immediately remove all

contaminated clothing. Flush

skin with plenty of water and

soap for at least 15 minutes.

Seek immediate medical

attention.

[6][8][10][13]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

for at least 15 minutes. Seek

immediate medical attention.

[6][10][13]

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[8][10][13]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Call a

physician or poison control

center immediately.

[6][10][13]

Spill and Disposal Procedures
Spill Response:

Minor Spills: Remove all ignition sources. Absorb the spill with inert material (e.g., sand,

vermiculite) and place it in a suitable, labeled container for disposal.[7][8][11]

Major Spills: Evacuate the area and move upwind. Alert emergency responders. Wear full

protective clothing and a self-contained breathing apparatus.[7][8] Prevent the spill from

entering drains or waterways.[6][11][13]
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Disposal:

Waste must be disposed of as hazardous waste in accordance with local, regional, and

national regulations.[6][13] Do not allow the chemical to enter the environment.[6][13]

Experimental Protocol: Preparation of
Tributyl(iodomethyl)stannane
The following is a detailed protocol for the synthesis of Tributyl(iodomethyl)stannane,

adapted from a procedure published in Organic Syntheses.[3]

Materials and Equipment:

Tributyl(chloromethyl)stannane

Sodium iodide

Acetone

Round-bottom flask

Magnetic stirrer and stir bar

Rotary evaporator

Hexanes

Silica gel

Sintered glass funnel

Procedure:

A solution of tributyl(chloromethyl)stannane (1.0 equivalent) in acetone is prepared in a

round-bottom flask.

Sodium iodide (1.5 equivalents) is added to the solution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.fishersci.fr/store/msds?partNumber=10113284&countryCode=FR&language=en
https://www.fishersci.com/store/msds?partNumber=AC350000010&countryCode=US&language=en
https://www.fishersci.fr/store/msds?partNumber=10113284&countryCode=FR&language=en
https://www.fishersci.com/store/msds?partNumber=AC350000010&countryCode=US&language=en
https://www.benchchem.com/product/b1310542?utm_src=pdf-body
https://www.benchchem.com/product/b1310542?utm_src=pdf-body
https://pdfs.semanticscholar.org/1c1c/b83190359359543a4c8d201f90efa9545ff1.pdf?skipShowableCheck=true
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The reaction mixture is stirred at room temperature. The progress of the reaction can be

monitored by observing the precipitation of sodium chloride.[3]

After the reaction is complete, the solvent is removed by rotary evaporation.

The resulting residue is suspended in hexanes and filtered through a plug of silica gel to

remove the sodium salts.

The filtrate is concentrated under reduced pressure to yield Tributyl(iodomethyl)stannane
as a colorless oil.

Purity Assessment:

The purity of the product can be assessed by ¹H NMR, ¹³C NMR, and High-Resolution Mass

Spectrometry (HRMS).[3][12]

Visualizations
The following diagrams illustrate key workflows for the safe handling and synthesis of

Tributyl(iodomethyl)stannane.
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Safe Handling Workflow for Tributyl(iodomethyl)stannane

Preparation and Use

Emergency Procedures

Start: Obtain Tributyl(iodomethyl)stannane

Don Appropriate PPE:
- Chemical Resistant Gloves
- Safety Goggles/Face Shield

- Lab Coat

Work in a Certified
Chemical Fume Hood

Handle with Care:
- Avoid contact and inhalation

- Use clean equipment

Use in Chemical Reaction

Store Properly:
- Tightly sealed container

- Cool, dry, well-ventilated area
- Away from incompatibles

Spill Occurs

Potential

Exposure Occurs

Potential

For subsequent use

Spill Response:
- Evacuate and ventilate

- Absorb with inert material
- Collect for disposal

Dispose of Waste
According to Regulations

First Aid:
- Skin: Wash with soap and water

- Eyes: Rinse with water
- Inhalation: Move to fresh air

- Ingestion: Seek medical attention
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Caption: Workflow for the safe handling and emergency procedures for

Tributyl(iodomethyl)stannane.

Synthesis Workflow for Tributyl(iodomethyl)stannane

Start: Prepare Solution of
Tributyl(chloromethyl)stannane

in Acetone

Add Sodium Iodide

Stir at Room Temperature

Monitor Reaction Progress
(Precipitation of NaCl)

Remove Solvent via
Rotary Evaporation

Reaction Complete

Suspend Residue in Hexanes

Filter through Silica Gel Plug

Concentrate Filtrate
under Reduced Pressure

Product: Tributyl(iodomethyl)stannane
(Colorless Oil)
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Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of Tributyl(iodomethyl)stannane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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